Cas no 387855-28-9 ({[(2-chlorophenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate)

• Product Name: {[(2-chlorophenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate
• CAS No: 387855-28-9
• MF: C₁₅H₁₄ClNO₃S
• MW: 323.794561862946
• CID: 5331023
• Update Time: 2025-10-18

{[(2-chlorophenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((2-chlorobenzyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate
• 2-[(2-chlorobenzyl)amino]-2-oxoethyl 5-methylthiophene-2-carboxylate
• starbld0003558
• Enamine_003139
• HMS1402O15
• STL195259
• [2-[(2-chlorophenyl)methylamino]-2-oxoethyl] 5-methylthiophene-2-carboxylate
• Z19760251
• {[(2-chlorophenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate

• Inchi： 1S/C15H14ClNO3S/c1-10-6-7-13(21-10)15(19)20-9-14(18)17-8-11-4-2-3-5-12(11)16/h2-7H,8-9H2,1H3,(H,17,18)
• InChI Key： STLZKMHYAUAJOR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(COC(C1=CC=C(C)S1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• XLogP3: 3.7
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on {[(2-chlorophenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate

Introduction to [(2-chlorophenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate (CAS No. 387855-28-9)

Compound with the chemical name [(2-chlorophenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate (CAS No. 387855-28-9) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound incorporates several key functional groups, including a carbamoyl moiety and a thiophene ring, which contribute to its unique chemical properties and biological activities.

The 5-methylthiophene-2-carboxylate moiety in the compound's structure is particularly noteworthy. Thiophene derivatives are well-documented for their diverse pharmacological effects, ranging from antimicrobial to anti-inflammatory properties. The presence of a methyl group at the 5-position of the thiophene ring further modulates the compound's reactivity and interaction with biological targets. This specific arrangement has been explored in recent studies for its role in modulating enzyme activity and cellular pathways.

In the realm of drug discovery, the [(2-chlorophenyl)methyl]carbamoyl group serves as a critical pharmacophore. Chlorophenyl derivatives are known for their ability to enhance binding affinity to biological receptors, making them valuable in the design of small-molecule drugs. The carbamoyl group, on the other hand, contributes to the compound's solubility and bioavailability, factors that are essential for effective pharmaceutical formulations. The combination of these structural elements suggests that this compound may exhibit potent biological activity while maintaining favorable pharmacokinetic properties.

Recent research has highlighted the importance of thiophene-based compounds in addressing various therapeutic challenges. Studies have demonstrated that modifications in the thiophene ring can lead to significant changes in pharmacological profiles. For instance, derivatives with different substituents at various positions on the thiophene ring have shown varying degrees of efficacy against pathogens and inflammatory conditions. The specific substitution pattern in [(2-chlorophenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate positions it as a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been utilized to construct the complex molecular framework efficiently.

Evaluation of the compound's biological activity has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have indicated that it may possess properties relevant to treating neurological disorders, cancer, and metabolic diseases. The ability of the compound to interact with specific enzymes and receptors has been a focal point of research, with findings suggesting that it could modulate pathways involved in disease progression.

The pharmacokinetic profile of [(2-chlorophenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate is another area of interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) have been carefully assessed to determine its suitability for clinical development. Preliminary data suggest that the compound exhibits reasonable bioavailability and stability under physiological conditions, which are essential attributes for a viable drug candidate.

In conclusion, this compound represents a significant contribution to the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing complex medical challenges.